Cas no 89647-61-0 (1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl-)
89647-61-0 structure
Product Name:1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl-
CAS No:89647-61-0
MF:C13H18O4
MW:238.279624462128
CID:593538
PubChem ID:50908690
Update Time:2025-04-19
1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl-
- 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methylbutan-1-one
- DTXSID60678966
- CHEBI:70395
- CHEMBL1641982
- 89647-61-0
- Aspidinol D
- Q27138734
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- Inchi: 1S/C13H18O4/c1-5-7(2)12(15)11-9(14)6-10(17-4)8(3)13(11)16/h6-7,14,16H,5H2,1-4H3
- InChI Key: HDRPUFIQLCTRLW-UHFFFAOYSA-N
- SMILES: O=C(C1C(=CC(=C(C)C=1O)OC)O)C(C)CC
Computed Properties
- Exact Mass: 238.121
- Monoisotopic Mass: 238.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
- XLogP3: 3.2
1-Butanone, 1-(2,6-dihydroxy-4-methoxy-3-methylphenyl)-2-methyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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